![molecular formula C7H7FO2S B1334156 Fluoromethyl Phenyl Sulfone CAS No. 20808-12-2](/img/structure/B1334156.png)
Fluoromethyl Phenyl Sulfone
Overview
Description
Fluoromethyl Phenyl Sulfone is a useful nucleophilic monofluoromethylation reagent for the synthesis of fluoromethyl alcohols and amines . In the nucleophilic reaction step, strong bases such as LiHMDS and n-BuLi are used to generate the nucleophilic (phenylsulfonyl)fluoromethyl anion .
Synthesis Analysis
A new synthesis of Fluoromethyl Phenyl Sulfone and the reaction conjugate base with carbonyl compounds provides β-fluoro-alcohols, which are utilized to prepare terminal vinyl fluorides via α-fluoro-α,β-unsaturated sulphones .Molecular Structure Analysis
The molecular formula of Fluoromethyl Phenyl Sulfone is C7H7FO2S. It has an average mass of 174.193 Da and a Monoisotopic mass of 174.015076 Da .Chemical Reactions Analysis
Fluoromethyl Phenyl Sulfone is used in the synthesis of β-fluoro-alcohols, which are utilized to prepare terminal vinyl fluorides via α-fluoro-α,β-unsaturated sulphones .Physical And Chemical Properties Analysis
Fluoromethyl Phenyl Sulfone has a density of 1.3±0.1 g/cm3, a boiling point of 314.3±38.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C . It has an enthalpy of vaporization of 53.3±3.0 kJ/mol and a flash point of 143.9±26.8 °C . The index of refraction is 1.502 .Scientific Research Applications
Modular Radical Cross-Coupling
Fluoromethyl Phenyl Sulfone is used in modular radical cross-coupling with sp3-rich sulfones to access (fluoro)alkylated scaffolds . This method is widely applied to carbon-carbon bond formation in the synthesis of medicines, agrochemicals, and other functional materials .
Fluoromethylation
Fluoromethyl Phenyl Sulfone can be used in direct fluoromethylation of unfunctionalized C(sp2) centers . This process is achieved using fluoromethyl radicals, but current methods for their generation usually rely on the activation of non-commercial or expensive radical precursors via inefficient single electron .
Stereoselective Difluoromethylation
Fluoromethyl Phenyl Sulfone can be used in stereoselective difluoromethylation of N-tert-butane-sulfinyl ketimines .
Fluoroalkylation
Fluoromethyl Phenyl Sulfone is used in fluoroalkylation . The prevalence of fluoroalkyl groups in pharmaceutical and agrochemical agents reflects their profound influence over the physicochemical and pharmacological properties of small organic molecules .
Synthesis of Complex α-Fluoromethyl Amines
Fluoromethyl Phenyl Sulfone is used in the multicomponent synthesis of complex α-fluoromethyl amines and amino acid derivatives via radical addition to in situ-formed iminium ions .
Construction of β-Fluoromethyl Esters and Amides
Fluoromethyl Phenyl Sulfone is used in the construction of β-fluoromethyl esters and amides from electron-deficient alkene acceptors .
Mechanism of Action
Target of Action
Fluoromethyl Phenyl Sulfone is primarily used as a chemical intermediate . It interacts with carbonyl compounds, which are its primary targets . These compounds play a crucial role in many biochemical reactions, particularly in the formation of various organic compounds.
Mode of Action
The compound reacts with carbonyl compounds to provide β-fluoro-alcohols . This reaction involves the formation of a conjugate base with carbonyl compounds . The β-fluoro-alcohols are then utilized to prepare terminal vinyl fluorides via α-fluoro-α,β-unsaturated sulphones .
Biochemical Pathways
The primary biochemical pathway affected by Fluoromethyl Phenyl Sulfone is the synthesis of β-fluoro-alcohols and terminal vinyl fluorides . These compounds can profoundly influence the physicochemical properties of organic molecules, offering a promising strategy for the discovery of novel pharmaceutical agents .
Pharmacokinetics
It’s known that the compound has a density of 1274 g/cm3, a boiling point of 151 °C, and a vapor pressure of 0000866 mmHg at 25°C . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
The result of Fluoromethyl Phenyl Sulfone’s action is the formation of β-fluoro-alcohols and terminal vinyl fluorides . These compounds can be used in the synthesis of various organic compounds, potentially leading to the discovery of new pharmaceutical agents .
Action Environment
The action of Fluoromethyl Phenyl Sulfone can be influenced by various environmental factors. For instance, the compound is stable under normal temperatures . It has good chemical stability and can withstand the action of acids, bases, oxidizing agents, and reducing agents within a certain temperature range . It also has good thermal stability and can be used at high temperatures .
Safety and Hazards
Future Directions
Fluoromethyl Phenyl Sulfone has been used in the development of high voltage lithium-ion batteries . Its oxidation potential is slightly lower than that of α-fluorinated sulfones, but it is still significantly higher than the oxidation potential of regular sulfones . This makes it a promising candidate for future research and development in the field of energy storage .
properties
IUPAC Name |
fluoromethylsulfonylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FO2S/c8-6-11(9,10)7-4-2-1-3-5-7/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DENHPZASLKBBHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40374616 | |
Record name | Fluoromethyl Phenyl Sulfone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Fluoromethyl Phenyl Sulfone | |
CAS RN |
20808-12-2 | |
Record name | Fluoromethyl Phenyl Sulfone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Fluoromethyl Phenyl Sulfone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes fluoromethyl phenyl sulfone useful in organic synthesis?
A1: Fluoromethyl phenyl sulfone acts as a fluoromethyl Wittig equivalent []. This means it can participate in reactions similar to the Wittig reaction, enabling the formation of fluoroalkenes from carbonyl compounds. This is particularly valuable because direct fluoromethylation reactions can be challenging to control.
Q2: How does fluoromethyl phenyl sulfone react with N-(tert-butanesulfinyl)imines?
A2: This reaction provides a stereoselective route to α-monofluoromethylamines [, , , , ]. The reaction proceeds via nucleophilic attack of the fluoromethyl phenyl sulfone on the imine, followed by desulfinylation. Importantly, this method exhibits a nonchelation-controlled stereoselectivity mode, giving access to specific isomers of the desired amine product.
Q3: Can fluoromethyl phenyl sulfone be used to synthesize cyclic α-monofluoromethylated secondary amines?
A3: Yes, this can be achieved by starting with N-(tert-butanesulfinyl)imines that have a terminal tosylate (OTs) group [, ]. After the fluoromethylation step, the tosylate group allows for intramolecular cyclization, generating the desired cyclic secondary amine with high stereoselectivity.
Q4: Are there efficient synthetic routes for preparing fluoromethyl phenyl sulfone?
A4: Several methods exist for synthesizing this compound. One approach involves reacting chloromethyl phenyl sulfide with potassium fluoride in acetonitrile to yield fluoromethyl phenyl sulfide []. Subsequent oxidation with Oxone® in a methanol/water mixture furnishes the desired fluoromethyl phenyl sulfone []. Alternative methods, including those utilizing trichlorofluoromethane (CFCl3) as a starting material, have also been explored [].
Q5: Is there a way to prepare α‐fluorobis(phenylsulfonyl)methane using fluoromethyl phenyl sulfone?
A5: Yes, α‐fluorobis(phenylsulfonyl)methane can be prepared from fluoromethyl phenyl sulfone []. This involves reacting fluoromethyl phenyl sulfone with potassium bis(trimethylsilyl)amide and benzenesulfonyl fluoride in tetrahydrofuran, followed by an acidic workup with hydrochloric acid [].
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